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Compound of Interest

Compound Name: 1-methyl-5-nitro-2(1H)-pyridinone

Cat. No.: B187757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methyl-5-nitro-2(1H)-pyridinone is a nitro-substituted pyridinone derivative with potential

applications in pharmaceutical and agrochemical research. The presence of the nitro group

suggests possible antimicrobial and anti-inflammatory properties, common among

nitroaromatic compounds. These application notes provide detailed experimental protocols for

investigating the biological activity of 1-methyl-5-nitro-2(1H)-pyridinone, including its

synthesis, and methods for assessing its antimicrobial, anti-inflammatory, and cytotoxic effects.

Furthermore, a plausible mechanism of action is proposed and visualized, alongside workflows

for the described experimental procedures.

Chemical Properties
Property Value

CAS Number 32896-90-5

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol

Melting Point 171-172 °C

Appearance Solid
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Synthesis Protocol: N-methylation of 5-nitro-2(1H)-
pyridinone
This protocol describes the synthesis of 1-methyl-5-nitro-2(1H)-pyridinone from 5-nitro-2(1H)-

pyridinone.

Materials:

5-nitro-2(1H)-pyridinone

Methyl iodide (CH₃I)

Silver carbonate (Ag₂CO₃)

Acetonitrile (CH₃CN)

Microwave reactor

Argon atmosphere

Celite

Ethyl acetate

Magnesium sulfate (MgSO₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

In a 10 mL microwave tube, add 5-nitro-2(1H)-pyridinone (1 equivalent).

Add acetonitrile to dissolve the starting material.

Under an argon atmosphere, add silver carbonate (1.2 equivalents) to the mixture.
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Add methyl iodide (2 equivalents) to the reaction mixture.

Seal the microwave tube and place it in the microwave reactor.

Irradiate the mixture for 1-2 hours at a suitable temperature (e.g., 100-120 °C), monitoring

the reaction progress by thin-layer chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

Filter the mixture through a pad of Celite and wash the pad with ethyl acetate.

Wash the filtrate with water, and extract the aqueous phase with ethyl acetate.

Combine the organic phases, dry over magnesium sulfate, filter, and evaporate the solvent

under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure 1-methyl-5-
nitro-2(1H)-pyridinone.

Proposed Mechanism of Action: Antimicrobial
Activity
The antimicrobial activity of many nitroaromatic compounds is attributed to their reductive

bioactivation within microbial cells.[1][2][3] It is hypothesized that 1-methyl-5-nitro-2(1H)-
pyridinone follows a similar mechanism.
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Bacterial Cell

1-methyl-5-nitro-
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Antimicrobial Testing Anti-inflammatory Assay Cytotoxicity Assay

Prepare bacterial inoculum

Inoculate 96-well plate

Serial dilution of compound

Incubate for 24h

Determine MIC

Seed RAW 264.7 cells

Pre-treat with compound

Stimulate with LPS

Incubate for 24h

Griess Assay for NO

Seed mammalian cells

Treat with compound

Incubate for 24-72h

Add MTT reagent

Measure absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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